Cas no 23586-89-2 (3-Pyridinecarboxylicacid, 5-fluoro-, 1,6-hexanediyl ester (9CI))

3-Pyridinecarboxylicacid, 5-fluoro-, 1,6-hexanediyl ester (9CI) structure
23586-89-2 structure
Product Name:3-Pyridinecarboxylicacid, 5-fluoro-, 1,6-hexanediyl ester (9CI)
CAS No:23586-89-2
MF:C18H18F2N2O4
MW:364.343331813812
CID:257236
PubChem ID:211815
Update Time:2025-04-19

3-Pyridinecarboxylicacid, 5-fluoro-, 1,6-hexanediyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylicacid, 5-fluoro-, 1,6-hexanediyl ester (9CI)
    • 6-(5-fluoropyridine-3-carbonyl)oxyhexyl 5-fluoropyridine-3-carboxylate
    • BRN 0497123
    • 3-Pyridinecarboxylic acid, 5-fluoro-, 1,6-hexanediyl ester
    • 23586-89-2
    • DTXSID10178229
    • 1,6-Hexanediyl 5-fluoro-3-pyridinecarboxylate
    • 1,6-Hexanediol, bis(5-fluoronicotinate)
    • Inchi: 1S/C18H18F2N2O4/c19-15-7-13(9-21-11-15)17(23)25-5-3-1-2-4-6-26-18(24)14-8-16(20)12-22-10-14/h7-12H,1-6H2
    • InChI Key: JYLMYTKLNCGRFX-UHFFFAOYSA-N
    • SMILES: FC1=CN=CC(=C1)C(=O)OCCCCCCOC(C1C=NC=C(C=1)F)=O

Computed Properties

  • Exact Mass: 364.12354
  • Monoisotopic Mass: 364.12346338g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 11
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • PSA: 78.38
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